Cas no 78749-58-3 (Benzenethiol, 4-amino-,hydrochloride (1:1))

Benzenethiol, 4-amino-,hydrochloride (1:1) structure
78749-58-3 structure
Product Name:Benzenethiol, 4-amino-,hydrochloride (1:1)
CAS No:78749-58-3
MF:C6H8ClNS
MW:161.652419090271
CID:571237
PubChem ID:5743662
Update Time:2025-04-19

Benzenethiol, 4-amino-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 4-amino-,hydrochloride (1:1)
    • (4-sulfanylphenyl)azanium,chloride
    • p-mercaptoanilinium chloride
    • 4-sulfanylanilinium chloride
    • 78749-58-3
    • NS00090590
    • EINECS 278-980-6
    • Inchi: 1S/C6H7NS.ClH/c7-5-1-3-6(8)4-2-5;/h1-4,8H,7H2;1H
    • InChI Key: QRVOMXNKYSBJSD-UHFFFAOYSA-N
    • SMILES: [Cl-].SC1C=CC(=CC=1)[NH3+]

Computed Properties

  • Exact Mass: 161.006598
  • Monoisotopic Mass: 161.006598
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 66.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.6

Experimental Properties

  • Boiling Point: 262.3°C at 760 mmHg
  • Flash Point: 112.4°C
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